N-[[8-[(prop-2-enoylamino)methyl]-4-tricyclo[5.2.1.02,6]decanyl]methyl]prop-2-enamide

• IUPAC Name: N-[[8-[(prop-2-enoylamino)methyl]-4-tricyclo[5.2.1.02,6]decanyl]methyl]prop-2-enamide
• InChI: InChI=1S/C18H26N2O2/c1-3-17(21)19-9-11-5-14-12-7-13(10-20-18(22)4-2)15(8-12)16(14)6-11/h3-4,11-16H,1-2,5-10H2,(H,19,21)(H,20,22)
• InChI Key: DXVBNLBQGUEJQN-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1CC2C3CC(C(C3)C2C1)CNC(=O)C=C
• Molecular Formula: C18H26N2O2
• Molecular Weight: 302.4 g/mol

Description

N-[[8-[(prop-2-enoylamino)methyl]-4-tricyclo[52102,6]decanyl]methyl]prop-2-enamide is a chemical compound with a unique structure and properties that have garnered significant interest in various scientific fields

Chemical Reactions Analysis

N-[[8-[(prop-2-enoylamino)methyl]-4-tricyclo[5.2.1.02,6]decanyl]methyl]prop-2-enamide undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxygen, hydrogen peroxide, and other oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include hydrogen gas, sodium borohydride, and lithium aluminum hydride.

Substitution: This reaction involves the replacement of one atom or group with another. Common reagents include halogens, acids, and bases.

The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N-[[8-[(prop-2-enoylamino)methyl]-4-tricyclo[5.2.1.02,6]decanyl]methyl]prop-2-enamide has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.

Biology: It is studied for its potential effects on biological systems and its interactions with biomolecules.

Medicine: It is investigated for its potential therapeutic properties and its role in drug development.

Industry: It is used in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of N-[[8-[(prop-2-enoylamino)methyl]-4-tricyclo[5.2.1.02,6]decanyl]methyl]prop-2-enamide involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the context and application. The compound may bind to specific receptors, enzymes, or other biomolecules, modulating their activity and leading to desired outcomes.